Cas no 2228711-08-6 (tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2228711-08-6
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6304278
• PubChem ID: 165620925
• Update Time: 2025-05-22

tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate
• 2228711-08-6
• EN300-1891889
• tert-butyl N-[1-(2,6-dichloropyridin-3-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H14Cl2N2O3/c1-12(2,3)19-11(18)15-8(6-17)7-4-5-9(13)16-10(7)14/h4-6,8H,1-3H3,(H,15,18)
• InChI Key： ULOYBJQYCSVVIZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate

Comprehensive Guide to tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2228711-08-6)

tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2228711-08-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives and features a 2,6-dichloropyridine moiety, which is known for its versatility in drug discovery and material science. Researchers and industry professionals often seek this compound for its unique structural properties and potential applications in small molecule synthesis and intermediate production.

The molecular structure of tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate includes a tert-butyl carbamate group, which enhances its stability and reactivity in various chemical processes. This makes it a valuable building block in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemical formulations. The presence of the 2,6-dichloropyridine ring further contributes to its utility in cross-coupling reactions and other advanced synthetic methodologies.

One of the key reasons for the growing interest in CAS No. 2228711-08-6 is its role in the development of novel active pharmaceutical ingredients (APIs). The compound’s structural features make it a candidate for use in drug discovery programs, particularly in targeting enzymes and receptors involved in various disease pathways. Additionally, its application in agrochemical research is gaining traction, as it can serve as a precursor for herbicides and insecticides with improved efficacy and environmental profiles.

In the context of green chemistry and sustainable synthesis, tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate is being explored for its potential in catalyzed reactions and atom-efficient processes. Researchers are investigating its use in metal-catalyzed cross-coupling and photocatalytic transformations, which align with the global push toward environmentally friendly chemical manufacturing. This aligns with the increasing demand for sustainable intermediates in the pharmaceutical and agrochemical industries.

The market for tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate is expected to grow, driven by its applications in high-value chemical synthesis and innovative research. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial laboratories. Furthermore, advancements in analytical techniques and process optimization are enhancing the accessibility and purity of this compound, making it a reliable choice for researchers worldwide.

For those working in medicinal chemistry, tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate offers a versatile scaffold for designing new molecules with potential therapeutic benefits. Its compatibility with high-throughput screening and combinatorial chemistry techniques further underscores its value in modern drug development. As the demand for targeted therapies and precision medicine grows, this compound is likely to play a pivotal role in the discovery of next-generation treatments.

In summary, tert-butyl N-1-(2,6-dichloropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2228711-08-6) is a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural attributes, combined with its applications in sustainable chemistry and drug discovery, make it a valuable asset for scientists and industry professionals. As research continues to uncover new uses for this compound, its importance in the chemical and life sciences sectors is set to increase.